Cas no 329908-47-6 (2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid)

• Product Name: 2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid
• CAS No: 329908-47-6
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• MDL: MFCD01417119
• CID: 1454433
• PubChem ID: 871222
• Update Time: 2025-06-08

2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methyl-5-(1-piperidinylsulfonyl)-
• 2-methyl-5-(1-piperidinylsulfonyl)Benzoic acid
• 2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid

• MDL： MFCD01417119
• Inchi： 1S/C13H17NO4S/c1-10-5-6-11(9-12(10)13(15)16)19(17,18)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3,(H,15,16)
• InChI Key： VWAYHOTULMZDBG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C(=O)O)C=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 283.08791

Experimental Properties

• PSA: 74.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid

Introduction to 2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid (CAS No. 329908-47-6)

2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid, with the CAS number 329908-47-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine sulfone moiety and a methyl-substituted benzoic acid backbone. These structural elements contribute to its potential therapeutic applications, particularly in the areas of inflammation and cancer.

The chemical structure of 2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid can be represented as C₁₃H₁₆N₂O₄S. The presence of the piperidine sulfone group imparts significant biological activity, making it a valuable candidate for drug development. The compound's ability to modulate specific biological pathways has been the focus of numerous studies, highlighting its potential as a lead compound in the discovery of novel therapeutics.

Recent research has shown that 2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid exhibits potent anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid has also shown promise in cancer research. Preclinical studies have indicated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid have been extensively studied to assess its suitability for clinical development. In animal models, the compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of 2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid, several clinical trials are currently underway. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms and quality of life. However, more extensive studies are needed to fully understand the long-term effects and potential side effects of the compound.

The synthesis of 2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid involves a series of well-defined chemical reactions. The process typically begins with the preparation of 5-bromomethylbenzoic acid, which is then subjected to a sulfonation reaction to introduce the piperidine sulfone group. The final step involves methylation to produce the desired product. This synthetic route is highly reproducible and scalable, making it suitable for large-scale production.

In conclusion, 2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid (CAS No. 329908-47-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical conditions.